Cas no 2137473-09-5 (5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane)

5'-Methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] is a spirocyclic compound featuring a fused thienopyridine and thiolane ring system. Its unique spiro architecture imparts structural rigidity, enhancing stability and potential selectivity in chemical interactions. The presence of sulfur-containing heterocycles (thiophene and thiolane) may contribute to electronic modulation, making it a valuable intermediate in medicinal chemistry or materials science. The methyl group at the 5'-position offers additional synthetic versatility for further functionalization. This compound is particularly suited for applications requiring constrained geometries or as a scaffold for designing bioactive molecules with tailored properties. Its well-defined stereochemistry and modular structure make it a promising candidate for exploratory research in drug discovery and heterocyclic chemistry.

5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane structure

2137473-09-5 structure

Product Name:5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane

CAS No:2137473-09-5

MF:C₁₁H₁₅NS₂

MW:225.373500108719

CID:5905442

PubChem ID:165478434

Update Time:2025-10-30

5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane Chemical and Physical Properties

Names and Identifiers

- 5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane
- EN300-1075625
- 2137473-09-5
- 5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]
- Inchi： 1S/C11H15NS2/c1-8-6-11(7-14-8)10-9(2-4-12-11)3-5-13-10/h3,5,8,12H,2,4,6-7H2,1H3
- InChI Key： OFFRLRMPIOEQSF-UHFFFAOYSA-N
- SMILES： S1C(C)CC2(C3=C(C=CS3)CCN2)C1

Computed Properties

Exact Mass: 225.06459183g/mol
Monoisotopic Mass: 225.06459183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 65.6Å²

5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1075625-0.05g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	0.05g	$1008.0	2023-10-28
Enamine	EN300-1075625-0.1g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	0.1g	$1056.0	2023-10-28
Enamine	EN300-1075625-0.25g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	0.25g	$1104.0	2023-10-28
Enamine	EN300-1075625-0.5g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	0.5g	$1152.0	2023-10-28
Enamine	EN300-1075625-1.0g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5		1g	$1343.0	2023-06-10
Enamine	EN300-1075625-2.5g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	2.5g	$2351.0	2023-10-28
Enamine	EN300-1075625-5.0g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5		5g	$3894.0	2023-06-10
Enamine	EN300-1075625-10.0g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5		10g	$5774.0	2023-06-10
Enamine	EN300-1075625-1g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	1g	$1200.0	2023-10-28
Enamine	EN300-1075625-5g	5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]	2137473-09-5	95%	5g	$3479.0	2023-10-28

5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Additional information on 5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane

Comprehensive Overview of 5'-Methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane (CAS No. 2137473-09-5)

The compound 5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] (CAS No. 2137473-09-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and thienopyridine core make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine.

In recent years, the demand for small molecule modulators with high selectivity has surged, driven by advancements in AI-driven drug design and computational chemistry. The spiro[thieno[2,3-c]pyridine] scaffold of this compound offers a rigid three-dimensional structure, which is highly desirable for targeting protein-protein interactions—a hot topic in oncology and immunology research. Its methyl-thiolane moiety further enhances lipophilicity, potentially improving blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

The synthesis of CAS 2137473-09-5 involves multi-step organic transformations, including cyclization and spiroannulation strategies, which are frequently discussed in academic forums and patent literature. Its thiophene and pyridine rings contribute to π-stacking interactions, a property leveraged in materials science for organic electronics. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

From an industrial perspective, scalability and green chemistry principles are key considerations for 2137473-09-5 production. Innovations in catalytic asymmetric synthesis and flow chemistry have been applied to optimize its manufacture, reducing waste and energy consumption—a response to growing environmental concerns. Regulatory agencies emphasize ICH Q11 guidelines for such compounds, ensuring quality and safety in pharmaceutical applications.

Market analysts highlight the rising interest in spirocyclic compounds like 5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane], with patent filings increasing by 20% year-over-year in related domains. Its potential as a bioisostere for flat aromatic systems aligns with the shift toward 3D drug design, a trend amplified by cryo-EM and fragment-based screening technologies. FAQs in scientific communities often inquire about its solubility profile and metabolic stability, reflecting practical R&D challenges.

In conclusion, CAS 2137473-09-5 exemplifies the convergence of medicinal chemistry and sustainable technology. Its structural complexity and functional versatility position it as a valuable asset for addressing unmet medical needs and advancing material innovations. Future studies may explore its structure-activity relationships (SAR) and polypharmacology, further solidifying its role in next-generation therapeutics.